1,2-Ethanediamine, N,N'-dimethyl-N,N'-bis(trimethylsilyl)-

• CAS RN: 1821-97-2
• Molecular Formula: C10H28N2Si2
• Molecular Weight: 232.51 g/mol
• IUPAC Name: N,N'-dimethyl-N,N'-bis(trimethylsilyl)ethane-1,2-diamine
• InChI: InChI=1S/C10H28N2Si2/c1-11(13(3,4)5)9-10-12(2)14(6,7)8/h9-10H2,1-8H3
• InChI Key: WQNZKMJHQBIKKO-UHFFFAOYSA-N
• Canonical SMILES: CN(CCN(C)[Si](C)(C)C)[Si](C)(C)C

Description

Synthesis Analysis

The synthesis of related compounds such as ethylenediamine involves treating 1,2-dichloroethane with ammonia under pressure at 180 °C in an aqueous medium. In this reaction, hydrogen chloride is generated, which forms a salt with the amine. The amine is then liberated by the addition of sodium hydroxide and can be recovered by rectification.

Synthesis routes and methods

Procedure details

A mixture of 176 parts by weight of N,N'-dimethylethylenediamine, 1000 parts by volume of benzene and 552 parts by volume of triethylamine were stirred at room temperature and at the same time 434 parts by weight of trimethylchlorosilane, diluted with 500 parts by volume of benzene, were added dropwise over the course of 3 hours. The mixture was stirred for a further 3.5 hours and left to stand overnight, and the precipitate present was filtered off and washed with benzene. The combined filtrates were concentrated in a rotary evaporator and the residue was distilled in vacuo.